Cas no 16404-94-7 ((2S)-4-oxoazetidine-2-carboxylic acid)

• Product Name: (2S)-4-oxoazetidine-2-carboxylic acid
• CAS No: 16404-94-7
• MF: C₄H₅NO₃
• MW: 115.087401151657
• MDL: MFCD00799571
• CID: 121642
• PubChem ID: 13469007
• Update Time: 2025-04-18

(2S)-4-oxoazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-Oxoazetidine-2-carboxylic acid
• (S)-(-)-4-OXO-2-AZETIDINECARBOXYLIC ACID
• (2S)-4-Oxoazetidine-2-carboxylic acid
• (S)-(?)-4-Oxo-2-azetidinecarboxylic acid
• 2-Azetidinecarboxylicacid, 4-oxo-, (2S)-
• (4S)-2-oxoazetidine-4-carboxylic acid
• (4S)-azetidin-2-one-4-carboxylic acid
• (S)-4-carboxy-2-azetidinone
• (S)-4-oxo-azetidine-2-carboxylic acid
• 2-Azetidinecarboxylicacid,4-oxo-,(2S)
• 2-oxoazetidine-4S-carboxylic acid
• (S)-(-)-4-Oxo-2-azetidinecarboxylic acid 98%
• MFCD00799571
• TS-01589
• DTXSID80541628
• Pyroaspartic acid, L-
• 16404-94-7
• (s)-4-oxo azetidine-2-carboxylic acid
• AS-80485
• J-010109
• AKOS006237204
• YSPMLLKKKHCTBN-REOHCLBHSA-N
• P10146
• CS-W013626
• (S)-4-Oxoazetidine-2-carboxylicacid
• (S)-4-(-)-oxo-2-azetidinonecarboxilyc acid
• (s)-(-)-4-oxoazetidine-2-carboxylic acid
• EN300-103219
• AM20080461
• (S)-(-)-4-Oxo-2-azetidinecarboxylic acid, 98%
• 2-Azetidinecarboxylic acid, 4-oxo-, (2S)-
• SCHEMBL690089
• (2S)-4-Oxoazetidine-2-carboxylic acid; (2S)-4-Oxo-2-azetidinecarboxylic acid; L-4-Oxo-2-azetidinecarboxylic acid
• (2S)-4-oxoazetidine-2-carboxylic acid

• MDL： MFCD00799571
• Inchi： 1S/C4H5NO3/c6-3-1-2(5-3)4(7)8/h2H,1H2,(H,5,6)(H,7,8)/t2-/m0/s1
• InChI Key： YSPMLLKKKHCTBN-REOHCLBHSA-N
• SMILES： O=C1C[C@@H](C(=O)O)N1

Computed Properties

• Exact Mass: 115.02700
• Monoisotopic Mass: 115.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.519
• Melting Point: 99-102 °C (lit.)
• Boiling Point: 489.4°Cat760mmHg
• Flash Point: 249.8°C
• Refractive Index: 1.53
• PSA: 66.40000
• LogP: -0.71170
• Solubility: Not determined
• Optical Activity: [α]20/D −46°, c = 1 in methanol

(2S)-4-oxoazetidine-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

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